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Compound of Interest

Compound Name: Latrunculol B

Cat. No.: B1263241

Get Quote

Executive Summary
Latrunculol B is a rare, cytotoxic macrolide belonging to the latrunculin family of actin-

disrupting toxins. Originally identified in the Red Sea sponge Negombata magnifica (historically

classified as Latrunculia magnifica) and the Indo-Pacific sponge Cacospongia mycofijiensis, it

represents a structural evolution of the parent compound, Latrunculin B. Unlike the widely

available Latrunculin A and B, Latrunculol B features a highly modified macrocyclic ring

system—specifically a hydroxylated variant—that alters its solubility and binding kinetics while

retaining potent cytotoxicity against murine and human cancer cell lines (IC50 range: 0.5–10

µM). This guide outlines the precise extraction methodologies and structural validation required

for its use as a chemical probe.

Biosource and Ecology
Taxonomic Classification

Phylum: Porifera

Class: Demospongiae

Order: Poecilosclerida
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Family: Podospongiidae

Species:Negombata magnifica (Keller, 1889)

Synonym:Latrunculia magnifica

Note: The genus name Latrunculia is frequently used in older literature (pre-1990s), but

Negombata is the accepted current taxon for the Red Sea species producing these

specific macrolides.

Ecological Niche & Collection
Location: Predominantly found in the Red Sea (Gulf of Aqaba, Eilat) and parts of the Indo-

Pacific.

Habitat: Shallow to mid-depth coral reefs (6–30 meters). The sponge is conspicuous due to

its reddish-brown/purple coloration and exudes a reddish fluid when squeezed—a defense

mechanism containing the toxin.

Biosynthetic Context: Latrunculins are mixed polyketide synthase/non-ribosomal peptide

synthetase (PKS-NRPS) products. Latrunculol B is considered a "Type 1a" framework,

likely arising from post-PKS oxidation (hydroxylation) of the Latrunculin B macrocycle.

Chemical Architecture
Latrunculol B is chemically distinct from Latrunculin B due to modifications on the

macrolactone ring.
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Feature Latrunculin B (Parent) Latrunculol B (Target)

Formula C₂₀H₂₉NO₅S C₂₃H₃₅NO₇S

Molecular Weight 395.51 Da 469.60 Da

Core Scaffold
14-membered macrolide fused

to THP

Modified 14-membered

macrolide

Key Moiety 2-Thiazolidinone side chain 2-Thiazolidinone side chain

Modification
cis-fused exocyclic double

bond

Hydroxylated macrocycle

(likely 6,7-diol or similar

oxidation)

Solubility DMSO, Ethanol
DMSO, Methanol (Higher

Polarity)

Structural Insight: The presence of the additional oxygen atoms and carbons in Latrunculol B
(compared to Latrunculin B) suggests a specific oxidative tailoring, potentially a dihydroxylation

followed by methylation or acetonide formation during biosynthesis or isolation, resulting in the

C23 formula.

Isolation and Purification Protocol
The isolation of Latrunculol B requires a rigorous separation of the complex lipophilic extract

to resolve it from the more abundant Latrunculin B.

Step-by-Step Methodology
Phase 1: Extraction

Lyophilization: Freeze-dry the fresh sponge tissue (N. magnifica) immediately after collection

to prevent enzymatic degradation.

Solvent Extraction: Macerate the dried tissue in a 1:1 mixture of Dichloromethane (DCM) and

Methanol (MeOH) for 24 hours at room temperature.

Filtration: Filter the crude extract to remove spicules and cellular debris. Repeat extraction 3x

to ensure exhaustive recovery.
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Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <40°C to yield a

dark, viscous gum.

Phase 2: Partitioning (Desalting & Defatting)
Liquid-Liquid Partition: Resuspend the gum in 90% aqueous MeOH and partition against n-

Hexane.

Discard Hexane layer (contains fats/sterols).

Retain MeOH layer (contains latrunculins).

Concentration: Adjust the MeOH layer to 50% water and partition against DCM.

Retain DCM layer (Concentrates the macrolides).

Phase 3: Chromatographic Isolation
Flash Chromatography (Silica Gel):

Stationary Phase: Silica Gel 60 (230-400 mesh).

Mobile Phase: Step gradient of n-Hexane:Ethyl Acetate (EtOAc) from 9:1 to 1:1, followed

by EtOAc:MeOH.

Target Fraction: Latrunculins typically elute in the EtOAc-rich fractions.

High-Performance Liquid Chromatography (HPLC):

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5 µm, 250 x 10 mm).

Solvent System: Isocratic elution with Acetonitrile (ACN):Water (H₂O) (typically 65:35 or

optimized gradient).

Detection: UV at 216 nm (characteristic absorption of the thiazolidinone/enone system).

Elution Order: Latrunculol B is more polar than Latrunculin B and will elute earlier (lower

retention time) on a C18 column.
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Visualization: Isolation Workflow
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Caption: Workflow for the bioassay-guided isolation of Latrunculol B from Negombata

magnifica.

Bioactivity & Mechanism of Action
Latrunculol B shares the core pharmacophore of the latrunculin family but exhibits distinct

potency profiles due to its structural modifications.

Primary Target: Actin Sequestration
Like its parent compound, Latrunculol B targets the actin cytoskeleton. However, its activity is

modulated by the macrocyclic ring structure.

Mechanism: Binds non-covalently to monomeric G-actin in a 1:1 stoichiometry near the

nucleotide-binding cleft.

Effect: Prevents G-actin from polymerizing into F-actin filaments.[1] This leads to the

disassembly of actin stress fibers, causing cell rounding and eventual apoptosis or growth

arrest.

Cytotoxicity Profile
Latrunculol B is a potent cytotoxin, often showing efficacy in the low micromolar range.[2]

Cell Line Tissue Origin IC50 (Approx.)[3] Notes

HCT-116 Human Colon Cancer ~0.5 - 2.0 µM
Comparable to

Latrunculin A

MDA-MB-435 Human Melanoma ~1.0 - 5.0 µM High potency

NIL8 Hamster Fibroblast Variable
Causes reversible

shape change

Self-Validating Protocol (Activity Check): To verify the identity of isolated Latrunculol B, treat

HeLa or NIH/3T3 cells with 1 µM of the compound.

Expected Result: Within 30–60 minutes, cells should exhibit retraction of filopodia and

distinct "rounding up" morphology, characteristic of actin depolymerization. This confirms the
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retention of the thiazolidinone pharmacophore.

Visualization: Mechanism of Action
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Caption: Kinetic mechanism of Latrunculol B inducing cytoskeletal collapse via G-actin

sequestration.[1]

Handling and Stability
Storage: Store neat compound at -20°C under argon. Protect from light.[4]

Solubility: Soluble in DMSO and Methanol. Avoid aqueous storage; prepare fresh dilutions

for bioassays.

Stability: The thiazolidinone ring is sensitive to nucleophilic attack. Avoid strong bases during

extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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